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Mearnsitrin Mearnsitrin
Brand Name: Vulcanchem
CAS No.: 30484-88-9
VCID: VC0015472
InChI: InChI=1S/C22H22O12/c1-7-15(27)17(29)18(30)22(32-7)34-21-16(28)14-10(24)5-9(23)6-13(14)33-19(21)8-3-11(25)20(31-2)12(26)4-8/h3-7,15,17-18,22-27,29-30H,1-2H3/t7-,15-,17+,18+,22-/m0/s1
SMILES: CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O
Molecular Formula: C22H22O12
Molecular Weight: 478.4 g/mol

Mearnsitrin

CAS No.: 30484-88-9

Reference Standards

VCID: VC0015472

Molecular Formula: C22H22O12

Molecular Weight: 478.4 g/mol

Mearnsitrin - 30484-88-9

CAS No. 30484-88-9
Product Name Mearnsitrin
Molecular Formula C22H22O12
Molecular Weight 478.4 g/mol
IUPAC Name 2-(3,5-dihydroxy-4-methoxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C22H22O12/c1-7-15(27)17(29)18(30)22(32-7)34-21-16(28)14-10(24)5-9(23)6-13(14)33-19(21)8-3-11(25)20(31-2)12(26)4-8/h3-7,15,17-18,22-27,29-30H,1-2H3/t7-,15-,17+,18+,22-/m0/s1
Standard InChIKey NAQNISJXKDSYJD-DHWIRCOFSA-N
Isomeric SMILES C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O
SMILES CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C(=C4)O)OC)O)O)O)O
Appearance Yellow powder
PubChem Compound 6918652
Last Modified Nov 11 2021
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